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Compound of Interest

Compound Name: 2-Phenoxyacetophenone

Cat. No.: B1211918 Get Quote

Technical Support Center: 2-
Phenoxyacetophenone
Welcome to the Technical Support Center for 2-Phenoxyacetophenone. This resource is

designed for researchers, scientists, and drug development professionals to provide

troubleshooting guidance and frequently asked questions (FAQs) regarding the use of 2-
Phenoxyacetophenone as a photoinitiator in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is 2-Phenoxyacetophenone and how does it function as a photoinitiator?

2-Phenoxyacetophenone is a Type I photoinitiator.[1] This means that upon absorption of

ultraviolet (UV) light, the molecule undergoes a unimolecular bond cleavage, known as a

Norrish Type I reaction, to generate two free radical species.[1] These highly reactive free

radicals then initiate the polymerization of monomers and oligomers in a formulation, leading to

the formation of a cross-linked polymer network.

Q2: What is the initiation mechanism of 2-Phenoxyacetophenone?

As a Type I photoinitiator, 2-Phenoxyacetophenone follows the Norrish Type I cleavage

mechanism. Upon absorbing UV radiation, the molecule is promoted to an excited state. This is

followed by the homolytic cleavage of the α-carbon bond (the bond between the carbonyl group
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and the adjacent carbon), resulting in the formation of a benzoyl radical and a phenoxymethyl

radical. Both of these radical species are capable of initiating polymerization.
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Norrish Type I Cleavage of 2-Phenoxyacetophenone
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Workflow for Determining Optimal Photoinitiator Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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